Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate
Overview
Description
Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate (ETC) is an organic compound commonly used in scientific research applications. It is a molecule that is composed of one carbon atom, three hydrogen atoms, two nitrogen atoms, one chlorine atom, and one oxygen atom. ETC is used in a variety of research applications, including biochemical and physiological studies, as well as laboratory experiments. This article will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for ETC.
Mechanism of Action
The mechanism of action of Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate is not fully understood. However, it is believed that Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate binds to certain proteins and enzymes and alters their structure and function. This can lead to changes in the biochemical and physiological effects of the compound. Additionally, Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate may interact with certain receptors in the body to produce certain effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate are not fully understood. However, it is believed that Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate can affect the activity of certain enzymes and proteins, as well as the expression of certain genes. Additionally, Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate may interact with certain receptors in the body to produce certain effects.
Advantages and Limitations for Lab Experiments
The use of Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate is a stable compound and can be stored for long periods of time without degradation. However, there are some limitations to using Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate in laboratory experiments. The most significant limitation is that the mechanism of action of Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate is not fully understood. Additionally, Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate is not a water-soluble compound and must be dissolved in an organic solvent before use.
Future Directions
There are several potential future directions for the use of Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate in scientific research. One potential future direction is to further study the biochemical and physiological effects of Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate on certain organisms. Additionally, further research could be conducted to better understand the mechanism of action of Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate and its interactions with certain receptors in the body. Additionally, Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate could be used in laboratory experiments to study the effects of certain environmental conditions on the growth of certain organisms. Finally, Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate could be used to study the effects of certain compounds on the activity of certain enzymes and proteins.
Scientific Research Applications
Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate is used in a variety of scientific research applications. It is commonly used as a model compound to study the mechanism of action of certain enzymes and proteins. It is also used to study the biochemical and physiological effects of certain compounds. Additionally, Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate is used in laboratory experiments to study the effects of certain environmental conditions on the growth of certain organisms.
properties
IUPAC Name |
ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O2S/c1-2-16-11(15)10-14-13-9(17-10)7-4-3-5-8(12)6-7/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBGJIYRIIFCMNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(S1)C2=CC(=CC=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(3-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
